Cas no 261943-97-9 (2,6-Difluoro-3-methylphenylacetic acid)

• Product Name: 2,6-Difluoro-3-methylphenylacetic acid
• CAS No: 261943-97-9
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD01631338
• CID: 92623
• PubChem ID: 2774155
• Update Time: 2025-04-18

2,6-Difluoro-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-methylphenylacetic acid
• 2-(2,6-difluoro-3-methylphenyl)acetic acid
• 2,5-DICHLOROSULFANILIC ACID
• JRD-1017
• PS-8477
• EN300-1137705
• FT-0676360
• 2-(2, 6-difluoro-3-methylphenyl)acetic acid
• 261943-97-9
• CS-0439144
• D96273
• SCHEMBL2142648
• MFCD01631338
• AKOS005258508
• Benzeneacetic acid, 2,6-difluoro-3-methyl-
• DTXSID40378917
• 2-(2,6-Difluoro-3-methylphenyl)aceticacid
• (2,6-difluoro-3-methylphenyl)acetic acid
• SY062561

• MDL： MFCD01631338
• Inchi： 1S/C9H8F2O2/c1-5-2-3-7(10)6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： XMNMLOQKAUVILT-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(=O)O)F

Computed Properties

• Exact Mass: 186.04900
• Monoisotopic Mass: 186.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 37.30000
• LogP: 1.90030

2,6-Difluoro-3-methylphenylacetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes